Cas no 2060044-91-7 (1-chloro-5,7-dicyclopropyl-6-methyl-6H-pyrrolo3,4-dpyridazine)

• Product Name: 1-chloro-5,7-dicyclopropyl-6-methyl-6H-pyrrolo3,4-dpyridazine
• CAS No: 2060044-91-7
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• MDL: MFCD30500170
• CID: 5183378
• PubChem ID: 125457250
• Update Time: 2025-06-12

1-chloro-5,7-dicyclopropyl-6-methyl-6H-pyrrolo3,4-dpyridazine Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrrolo[3,4-d]pyridazine, 1-chloro-5,7-dicyclopropyl-6-methyl-
• 1-chloro-5,7-dicyclopropyl-6-methyl-6H-pyrrolo3,4-dpyridazine

• MDL： MFCD30500170
• Inchi： 1S/C13H14ClN3/c1-17-11(7-2-3-7)9-6-15-16-13(14)10(9)12(17)8-4-5-8/h6-8H,2-5H2,1H3
• InChI Key： QOKBTCJIKQVOFE-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=CC2=C(C3CC3)N(C)C(C3CC3)=C12

Additional information on 1-chloro-5,7-dicyclopropyl-6-methyl-6H-pyrrolo3,4-dpyridazine

Comprehensive Analysis of 1-Chloro-5,7-Dicyclopropyl-6-Methyl-6H-Pyrrolo[3,4-D]Pyridazine (CAS No. 2060044-91-7)

The compound 1-chloro-5,7-dicyclopropyl-6-methyl-6H-pyrrolo[3,4-d]pyridazine (CAS No. 2060044-91-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a pyrrolopyridazine core substituted with cyclopropyl and methyl groups, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the search for novel small-molecule therapeutics has intensified, driven by the need to address complex diseases such as cancer and neurodegenerative disorders. The 1-chloro-5,7-dicyclopropyl-6-methyl-6H-pyrrolo[3,4-d]pyridazine scaffold offers a versatile platform for structure-activity relationship (SAR) studies, enabling scientists to optimize its pharmacological properties. Its chloro substituent further enhances reactivity, facilitating derivatization for library synthesis—a critical step in high-throughput screening (HTS) campaigns.

The compound’s CAS No. 2060044-91-7 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and computational drug design. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling have been employed to predict its binding affinity toward various biological targets. Such approaches are pivotal in reducing R&D costs and accelerating the identification of lead compounds, a topic widely discussed in AI-driven drug discovery forums.

Beyond therapeutics, 1-chloro-5,7-dicyclopropyl-6-methyl-6H-pyrrolo[3,4-d]pyridazine has potential applications in agrochemical innovation. Its dicyclopropyl moiety is structurally analogous to bioactive motifs found in pesticides and herbicides, sparking interest in its use for crop protection. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound’s selectivity could address resistance issues in pest management.

Synthetic accessibility is another key advantage. The compound’s modular design allows for scalable production via multistep organic synthesis, often involving Pd-catalyzed cross-coupling or cyclization reactions. These methods align with the principles of green chemistry, minimizing waste and energy consumption—a priority for industries complying with REACH and FDA guidelines.

In summary, 1-chloro-5,7-dicyclopropyl-6-methyl-6H-pyrrolo[3,4-d]pyridazine (CAS No. 2060044-91-7) represents a multifaceted tool for scientific advancement. Its integration into drug discovery pipelines and agrochemical development underscores its value in addressing contemporary challenges. As interdisciplinary research grows, this compound is poised to play a pivotal role in shaping future innovations.